Cas no 102868-96-2 (Zinc, bis[N-(acetyl-kO)-L-methioninato-kO]-, (T-4)- (9CI))

• Product Name: Zinc, bis[N-(acetyl-kO)-L-methioninato-kO]-, (T-4)- (9CI)
• CAS No: 102868-96-2
• MF: C₁₄H₂₄N₂O₆S₂Zn
• MW: 445.889158248901
• CID: 169280
• PubChem ID: 24847734
• Update Time: 2025-04-19

Zinc, bis[N-(acetyl-kO)-L-methioninato-kO]-, (T-4)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Zinc, bis[N-(acetyl-kO)-L-methioninato-kO]-, (T-4)- (9CI)
• zinc,2-oxopropane-1,1-disulfonate
• ACMC-1C8WH
• AG-D-12830
• CTK4A1561
• L-Methionine, N-acetyl-, zinccomplex
• Zinc,bis(N-acetyl-L-methioninato-O,ON)-, (T-4)-
• ZINC ACETYLMETHIONATE
• Q27287136
• N-Acetyl methionine zinc
• zinc;(2S)-2-acetamido-4-methylsulfanylbutanoate
• UNII-Q98AWH82LP
• OLIGOELEMENT ZINC
• 102868-96-2
• ZINC, BIS(N-(ACETYL-.KAPPA.O)-L-METHIONINATO-.KAPPA.O)-, (T-4)-
• Zinc(II), bis(4-methylthio-2-acetamidobutyrato)-
• ZINC ACETYLMETHIONATE [INCI]
• Zinc(II), bis(N-acetylmethionine)-
• Q98AWH82LP
• ZINC, BIS(N-ACETYL-L-METHIONINATO-O,ON)-, (T-4)-
• SCHEMBL565409

• Inchi： 1S/2C7H13NO3S.Zn/c2*1-5(9)8-6(7(10)11)3-4-12-2;/h2*6H,3-4H2,1-2H3,(H,8,9)(H,10,11);/q;;+2/p-2/t2*6-;/m00./s1
• InChI Key： GZQSITXQBLWAKJ-UAIGZDOSSA-L
• SMILES： [Zn+2].S(C)CC[C@@H](C(=O)[O-])NC(C)=O.S(C)CC[C@@H](C(=O)[O-])NC(C)=O

Computed Properties

• Exact Mass: 420.346427
• Monoisotopic Mass: 420.346427
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 18
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7

Experimental Properties

• PSA: 148.23000
• LogP: 0.15100